Cas no 497937-02-7 (Benzoic acid, 2,4,6-triiodo-3-methoxy-)

• Product Name: Benzoic acid, 2,4,6-triiodo-3-methoxy-
• CAS No: 497937-02-7
• MF: C₈H₅I₃O₃
• MW: 529.836919546127
• CID: 1551513
• Update Time: 2024-08-24

Benzoic acid, 2,4,6-triiodo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-triiodo-3-methoxy-

• Inchi： 1S/C8H5I3O3/c1-14-7-4(10)2-3(9)5(6(7)11)8(12)13/h2H,1H3,(H,12,13)
• InChI Key： GSBSGMUIXZHMBQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(I)C=C(I)C(OC)=C1I

Computed Properties

• Exact Mass: 529.73585

Experimental Properties

• Density: 2.756±0.06 g/cm3(Predicted)
• Boiling Point: 484.4±45.0 °C(Predicted)
• PSA: 46.53
• pka: 1.22±0.10(Predicted)